3-chloro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Chloro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide, or 3-Cl-N-PPSEB, is an organic compound with a wide range of applications in the scientific research field. It is a sulfonamide derivative, and is composed of a benzamide moiety and a piperazine unit. This compound has been studied extensively in the past few decades, and has been found to have a variety of biological activities, including anti-inflammatory and anti-cancer properties.
Scientific Research Applications
3-Cl-N-PPSEB has been studied extensively in the scientific research field. It has been found to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and antioxidant properties. In addition, 3-Cl-N-PPSEB has been used in the synthesis of novel compounds with potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 3-Cl-N-PPSEB is still not fully understood. However, it is believed that the compound may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2, which is involved in the production of inflammatory mediators. In addition, 3-Cl-N-PPSEB may also act by modulating the activity of certain transcription factors, such as NF-κB, which is involved in the regulation of inflammatory processes.
Biochemical and Physiological Effects
3-Cl-N-PPSEB has been found to possess a variety of biochemical and physiological effects. In animal models, the compound has been found to reduce inflammation, reduce cell proliferation, and inhibit the growth of tumor cells. In addition, 3-Cl-N-PPSEB has been found to possess antioxidant and anti-apoptotic properties, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-Cl-N-PPSEB in laboratory experiments is its low toxicity. In addition, the compound is relatively easy to synthesize and is widely available. However, the compound can be difficult to handle due to its low solubility in water. Furthermore, the exact mechanism of action of 3-Cl-N-PPSEB is still not fully understood, which can limit the accuracy of results obtained from experiments using this compound.
Future Directions
The potential applications of 3-Cl-N-PPSEB are numerous, and there are many future directions that can be explored. For example, further research could be conducted to investigate the compound’s effects on other diseases, such as cardiovascular disease, metabolic syndrome, and neurological disorders. In addition, studies could be conducted to investigate the compound’s effects on other cell types and tissues. Furthermore, research could be conducted to investigate the compound’s effects on gene expression and protein synthesis. Finally, studies could be conducted to investigate the compound’s effects on drug metabolism and drug-drug interactions.
Synthesis Methods
3-Cl-N-PPSEB can be synthesized via a three-step process. In the first step, a piperazine unit is reacted with an aldehyde to form an imine. In the second step, the imine is reacted with a sulfonyl chloride to form a sulfonamide. Finally, in the third step, the sulfonamide is reacted with a chloro-benzamide to form the desired 3-Cl-N-PPSEB.
properties
IUPAC Name |
3-chloro-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClN5O3S/c18-15-4-1-3-14(13-15)16(24)19-7-12-27(25,26)23-10-8-22(9-11-23)17-20-5-2-6-21-17/h1-6,13H,7-12H2,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNPJOFILEFFSCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=CC=N2)S(=O)(=O)CCNC(=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.